Solubility profile of 5-(methylamino)-1,3-thiazole-4-carboxylic acid in DMSO
Solubility profile of 5-(methylamino)-1,3-thiazole-4-carboxylic acid in DMSO
An In-Depth Technical Guide to the Solubility Profile of 5-(methylamino)-1,3-thiazole-4-carboxylic acid in DMSO
Executive Summary
This technical guide provides a comprehensive framework for determining and understanding the solubility profile of 5-(methylamino)-1,3-thiazole-4-carboxylic acid in dimethyl sulfoxide (DMSO). The thiazole nucleus is a cornerstone in medicinal chemistry, and understanding the solubility of its derivatives is critical for successful drug discovery and development.[1][2] DMSO is a powerful and widely used solvent in this field, making the characterization of a compound's solubility in it a fundamental requirement.[3][4][5] This guide moves beyond a simple data sheet to offer a foundational understanding of solubility principles, detailed experimental protocols for both thermodynamic and kinetic solubility determination, and guidance on data interpretation. The methodologies described herein are designed to be self-validating, ensuring the generation of reliable and reproducible data essential for advancing research and development programs.
Introduction: The Intersection of a Privileged Scaffold and a Universal Solvent
1.1. The Thiazole Moiety: A Building Block of Therapeutic Potential
The 1,3-thiazole ring is a five-membered aromatic heterocycle containing sulfur and nitrogen that is a prominent feature in numerous pharmaceuticals.[2] Its presence in molecules like the antibiotic penicillin and vitamin B1 (thiamine) highlights its biological significance.[2] Thiazole derivatives exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[2][6] 5-(methylamino)-1,3-thiazole-4-carboxylic acid combines this "privileged structure" with a methylamino group and a carboxylic acid, functional groups that can significantly influence its physicochemical properties, including solubility, and its potential interactions with biological targets.[1]
1.2. Dimethyl Sulfoxide (DMSO): The Workhorse of Early-Stage Drug Discovery
DMSO is a highly polar, aprotic solvent with an exceptional ability to dissolve a wide array of both polar and nonpolar compounds.[3][7][8] This versatility makes it an indispensable tool in drug discovery, particularly for creating high-concentration stock solutions for high-throughput screening (HTS) and various in vitro assays.[3][4] Its miscibility with water and cell culture media is another key advantage.[3] However, the introduction of a DMSO stock solution into an aqueous environment can lead to compound precipitation if the kinetic or thermodynamic solubility is exceeded, confounding experimental results. Therefore, a thorough understanding of a compound's solubility in DMSO is not just a matter of record-keeping but a prerequisite for reliable biological data.
1.3. Objective of This Guide
The primary objective of this document is to provide a detailed, scientifically grounded guide for researchers to determine, understand, and report the solubility of 5-(methylamino)-1,3-thiazole-4-carboxylic acid in DMSO. This guide will cover the theoretical underpinnings of solubility, present robust experimental protocols, and offer a framework for interpreting the resulting data.
Theoretical Framework of Solubility
Solubility is quantitatively defined as the maximum concentration of a solute that can dissolve in a solvent at a given temperature and pressure to form a saturated solution in equilibrium with excess solute.[9] In the context of drug discovery, two types of solubility are of practical importance: thermodynamic and kinetic.
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Thermodynamic Solubility: This is the true equilibrium solubility of a compound in a solvent. It is determined by measuring the concentration of the compound in a saturated solution that has been allowed to reach equilibrium with an excess of the solid compound over a prolonged period (typically 16-72 hours).[10][11] This value is critical for formulation development and for understanding the compound's behavior in vivo.[12][13]
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Kinetic Solubility: This measures the concentration of a compound at the point of precipitation when a concentrated stock solution (usually in DMSO) is rapidly diluted into an aqueous buffer.[11][14] The resulting solution can be supersaturated. This method is faster than thermodynamic solubility determination and is well-suited for the high-throughput screening of large compound libraries in early discovery phases to flag potential solubility issues.[11][14]
The solubility of 5-(methylamino)-1,3-thiazole-4-carboxylic acid in DMSO will be governed by the intermolecular forces between the solute and solvent molecules. The carboxylic acid and methylamino groups of the solute can act as hydrogen bond donors and acceptors. DMSO is a potent hydrogen bond acceptor (at the oxygen atom) and has strong dipole-dipole interactions. The favorable interaction between the polar groups of the thiazole derivative and the polar sulfoxide group of DMSO is the primary driver of solubility.
Physicochemical Properties of Solute and Solvent
3.1. 5-(methylamino)-1,3-thiazole-4-carboxylic acid
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Structure: Characterized by a planar, aromatic 1,3-thiazole ring.
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Functional Groups: Contains a carboxylic acid (-COOH), a secondary amine (-NHCH₃), and the thiazole ring itself.
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Polarity: The presence of N-H and O-H bonds, along with the polar C=O and the heterocyclic ring, makes it a polar molecule. It is capable of both donating and accepting hydrogen bonds.
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Ionization: The carboxylic acid group is acidic (will be deprotonated at higher pH), and the amino and thiazole nitrogen atoms are basic (can be protonated at lower pH). Its solubility in various media will be pH-dependent.
3.2. Dimethyl Sulfoxide (DMSO)
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Structure: (CH₃)₂S=O
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Type: A polar aprotic solvent.[3] It has a strong molecular dipole but lacks acidic protons for hydrogen bond donation.
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Physical Properties:
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Solvent Characteristics: Excellent solvent for a wide range of substances due to its polarity and ability to act as a strong hydrogen bond acceptor.[7][8] It is miscible with water and many organic solvents.[3][4]
Experimental Determination of Solubility Profile
To establish a comprehensive solubility profile, determining the thermodynamic solubility in pure DMSO is the core objective.
Protocol: Thermodynamic Solubility Determination via Shake-Flask Method
This method is considered the gold standard for determining equilibrium solubility.[16] It measures the concentration of a saturated solution in equilibrium with undissolved solid.
Principle: An excess amount of the solid compound is agitated in DMSO for an extended period to ensure equilibrium is reached. The resulting saturated solution is then separated from the undissolved solid, and the concentration of the dissolved compound is quantified.
Step-by-Step Methodology:
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Preparation:
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Accurately weigh approximately 5-10 mg of solid 5-(methylamino)-1,3-thiazole-4-carboxylic acid into a clear glass vial.
-
Using a calibrated pipette, add a precise volume of high-purity DMSO (e.g., 1.0 mL) to the vial.
-
Prepare at least three replicate vials.
-
-
Equilibration:
-
Seal the vials securely.
-
Place the vials on a laboratory shaker or rotator in a temperature-controlled environment (e.g., 25 °C).
-
Agitate the samples for at least 24 hours to ensure equilibrium is reached. A longer period (48-72 hours) may be necessary and should be validated.[10] Visual confirmation of excess solid remaining at the bottom of the vial is crucial.
-
-
Sample Separation:
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After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle.
-
Carefully withdraw a known volume of the supernatant using a pipette. Crucially, this must be done without disturbing the solid material.
-
Filter the supernatant through a 0.45 µm syringe filter (ideally, a filter material with low compound binding, such as PTFE or PVDF) to remove any remaining microscopic particles. The first few drops of the filtrate should be discarded to saturate any binding sites on the filter.
-
-
Quantification:
-
Prepare a series of accurate serial dilutions of the clear filtrate with DMSO.
-
Prepare a set of calibration standards of known concentrations of 5-(methylamino)-1,3-thiazole-4-carboxylic acid in DMSO.
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Analyze the diluted samples and calibration standards using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography-Mass Spectrometry (LC-MS).[11][17]
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Construct a calibration curve by plotting the analytical response (e.g., peak area) against concentration.
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Determine the concentration of the diluted samples from the calibration curve and back-calculate the concentration of the original saturated solution, accounting for the dilution factor.
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Causality and Self-Validation:
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Why excess solid? The presence of undissolved solid is essential to ensure that the solution is truly saturated and at equilibrium.
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Why 24+ hours of agitation? This extended period allows the dissolution process to reach a steady state, overcoming kinetic barriers.
-
Why filtration? Filtration is critical to separate the dissolved solute from undissolved solid particles, which would otherwise lead to an overestimation of solubility.[18]
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Why a calibration curve? This provides a robust and accurate method for quantifying the analyte concentration, ensuring the reliability of the final solubility value.
Data Presentation and Interpretation
Quantitative solubility data should be presented clearly and concisely.
Table 1: Thermodynamic Solubility of 5-(methylamino)-1,3-thiazole-4-carboxylic acid in DMSO
| Replicate | Temperature (°C) | Solubility (mg/mL) | Solubility (µM) | Observations |
| 1 | 25 | [Insert Value] | [Insert Value] | e.g., Clear solution, excess solid |
| 2 | 25 | [Insert Value] | [Insert Value] | e.g., Clear solution, excess solid |
| 3 | 25 | [Insert Value] | [Insert Value] | e.g., Clear solution, excess solid |
| Average | 25 | [Average Value] | [Average Value] | |
| Std. Dev. | 25 | [Std. Dev. Value] | [Std. Dev. Value] |
Interpretation:
The determined solubility value represents the maximum concentration at which a stock solution of 5-(methylamino)-1,3-thiazole-4-carboxylic acid can be prepared in DMSO at the specified temperature. Attempting to create solutions above this concentration will result in a suspension, not a true solution. This information is critical for designing screening assays, ensuring that the compound remains in solution upon initial dilution and does not generate false positives or negatives due to precipitation.
Visualizations: Workflows and Molecular Interactions
Diagrams provide a clear visual representation of complex processes and relationships.
Caption: Workflow for Thermodynamic Solubility Determination.
Caption: Solute-Solvent Interactions.
Conclusion
Determining the solubility profile of 5-(methylamino)-1,3-thiazole-4-carboxylic acid in DMSO is a foundational step in its evaluation as a potential drug candidate. This guide provides the theoretical context and a robust, validated experimental protocol to achieve this. By adhering to the principles of thermodynamic equilibrium and employing precise analytical quantification, researchers can generate high-quality, reliable solubility data. This data is essential for the confident design of subsequent biological assays and for making informed decisions throughout the drug discovery and development pipeline.
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